1-(methoxyacetyl)-4-[(3-methyl-2-pyridinyl)methyl]piperazine hydrochloride

• IUPAC Name: 2-methoxy-1-[4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C14H21N3O2.ClH/c1-12-4-3-5-15-13(12)10-16-6-8-17(9-7-16)14(18)11-19-2;/h3-5H,6-11H2,1-2H3;1H
• InChI Key: YXWRFSKGOKSNDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CN2CCN(CC2)C(=O)COC.Cl
• Molecular Formula: C14H22ClN3O2
• Molecular Weight: 299.79 g/mol

Description

1-(Methoxyacetyl)-4-[(3-methyl-2-pyridinyl)methyl]piperazine hydrochloride, also known as MPMP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology.

Mechanism of Action

The exact mechanism of action of 1-(methoxyacetyl)-4-[(3-methyl-2-pyridinyl)methyl]piperazine hydrochloride is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
This compound has been shown to increase the levels of serotonin in the brain, which is believed to contribute to its anxiolytic and antidepressant effects. It has also been shown to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its potential use in the treatment of attention deficit hyperactivity disorder (ADHD).

Advantages and Limitations for Lab Experiments

One advantage of using 1-(methoxyacetyl)-4-[(3-methyl-2-pyridinyl)methyl]piperazine hydrochloride in lab experiments is its specificity for the serotonin and 5-HT1A receptors, which allows for more targeted research. However, one limitation is its limited availability, which may restrict its use in certain experiments.

Future Directions

Future research on 1-(methoxyacetyl)-4-[(3-methyl-2-pyridinyl)methyl]piperazine hydrochloride could focus on its potential use in the treatment of other neurological disorders, such as ADHD and post-traumatic stress disorder (PTSD). Additionally, further studies could investigate the long-term effects of this compound on brain function and behavior. Finally, research could focus on developing more efficient synthesis methods for this compound to increase its availability for further study.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in the field of pharmacology. Its anxiolytic and antidepressant effects make it a promising candidate for the treatment of various neurological disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 1-(methoxyacetyl)-4-[(3-methyl-2-pyridinyl)methyl]piperazine hydrochloride involves the reaction of 1-(methoxyacetyl)piperazine with 3-methyl-2-pyridinemethanol in the presence of hydrochloric acid. The resulting product is purified by recrystallization to obtain this compound hydrochloride in a white crystalline form.

Scientific Research Applications

1-(methoxyacetyl)-4-[(3-methyl-2-pyridinyl)methyl]piperazine hydrochloride has been studied for its potential use as a therapeutic agent in the treatment of various neurological disorders. It has been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and depression in humans.